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Abstract
This document provides detailed application notes and protocols for the use of Cresol Red as

a pH indicator in the titration of weak acids with strong bases. Cresol Red is a versatile

indicator with a sharp color transition in the pH range suitable for determining the equivalence

point of many weak acid titrations, making it a valuable tool in analytical chemistry, particularly

in pharmaceutical analysis and drug development quality control.

Introduction
Cresol Red, systematically known as o-cresolsulfonephthalein, is a sulfonphthalein dye that

functions as a pH indicator.[1] It is characterized by two distinct pH transition ranges. The lower

range, occurring in highly acidic conditions (pH 0.2 to 1.8), involves a color change from red to

yellow.[2] The upper and more commonly utilized range for weak acid titrations is from pH 7.2

to 8.8, where the color transitions from yellow to a reddish-purple.[2][3] The equivalence point

of a weak acid-strong base titration typically results in a slightly basic solution, making the

upper transition of Cresol Red ideal for accurate endpoint determination.[4]

Principle of Titration
In the titration of a weak acid (HA) with a strong base (e.g., NaOH), the neutralization reaction

produces the conjugate base of the weak acid (A⁻) and water:
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HA + OH⁻ → A⁻ + H₂O

At the equivalence point, all the weak acid has been converted to its conjugate base. The

solution at this point is not neutral because the conjugate base hydrolyzes water to produce

hydroxide ions, resulting in a pH greater than 7:

A⁻ + H₂O ⇌ HA + OH⁻

The selection of an appropriate indicator is crucial for an accurate titration. The indicator's pH

range of color change must bracket the pH at the equivalence point. Cresol Red, with its

transition range of 7.2 to 8.8, is well-suited for many weak acid titrations where the equivalence

point pH falls within this alkaline range.[3][5]

Data Presentation: Suitability of Cresol Red for
Various Weak Acids
The suitability of Cresol Red for the titration of a weak acid depends on the acid's dissociation

constant (pKa). The theoretical pH at the equivalence point can be calculated to determine if it

falls within the indicator's transition range. The pH at the equivalence point for the titration of a

weak acid with a strong base can be estimated using the following formula:

pH = ½(pKw + pKa + log[A⁻])

where pKw is the ion-product constant for water (approximately 14 at 25°C), pKa is the acid

dissociation constant of the weak acid, and [A⁻] is the concentration of the conjugate base at

the equivalence point.

The following table summarizes the suitability of Cresol Red for the titration of several common

weak acids with 0.1 M NaOH.
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Weak Acid pKa (at 25°C)

Calculated
Equivalence
Point pH (0.1
M solutions)

Cresol Red
Transition
Range

Suitability

Acetic Acid 4.76 8.72 7.2 - 8.8 Excellent

Formic Acid 3.75 8.22 7.2 - 8.8 Good

Propionic Acid 4.87 8.78 7.2 - 8.8 Excellent

Benzoic Acid 4.20 8.45 7.2 - 8.8 Good

Hydrocyanic Acid 9.21 11.0 7.2 - 8.8 Poor

Note: The equivalence point pH was calculated assuming the titration of 25 mL of 0.1 M weak

acid with 0.1 M NaOH, resulting in a conjugate base concentration of 0.05 M at the equivalence

point.

Experimental Protocols
Materials and Reagents

Cresol Red Indicator Solution (0.1% w/v): Dissolve 0.1 g of Cresol Red in 100 mL of 20%

ethanol.

Standardized 0.1 M Sodium Hydroxide (NaOH) Solution: Prepare and standardize against a

primary standard such as potassium hydrogen phthalate (KHP).

0.1 M Weak Acid Solution (e.g., Acetic Acid): Prepare a solution of the weak acid to be

analyzed.

Apparatus: 50 mL burette, 25 mL volumetric pipette, 250 mL Erlenmeyer flasks, magnetic

stirrer and stir bar, burette clamp, and stand.

Titration Procedure
Preparation of the Analyte: Accurately pipette 25.00 mL of the 0.1 M weak acid solution into a

250 mL Erlenmeyer flask.
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Dilution: Add approximately 50 mL of deionized water to the flask to ensure adequate volume

for stirring and observation.

Indicator Addition: Add 2-3 drops of the Cresol Red indicator solution to the weak acid

solution. The solution should appear yellow.[3]

Titration Setup: Rinse the burette with a small amount of the 0.1 M NaOH solution and then

fill it. Record the initial burette reading to two decimal places.

Titration: Place the Erlenmeyer flask on a magnetic stirrer and begin stirring. Slowly add the

NaOH titrant from the burette to the flask.

Endpoint Detection: Continue adding the titrant dropwise as the endpoint is approached. The

endpoint is reached when the solution exhibits the first persistent reddish-purple color.[6]

Record Volume: Record the final burette reading. The volume of NaOH used is the difference

between the final and initial readings.

Repeat: Perform the titration in triplicate to ensure accuracy and precision.

Calculation of Weak Acid Concentration
The molarity of the weak acid (M_acid) can be calculated using the following equation:

M_acid = (M_base × V_base) / V_acid

Where:

M_base = Molarity of the NaOH solution

V_base = Volume of NaOH solution used (in L)

V_acid = Volume of the weak acid solution (in L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b154985?utm_src=pdf-body-img
https://www.benchchem.com/product/b154985?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Cresol Red | C21H18O5S | CID 73013 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Chart of pH Indicator Ranges [sciencecompany.com]

3. goldbio.com [goldbio.com]

4. Khan Academy [khanacademy.org]

5. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers,
And Paint Industries | OCTAGONCHEM [octagonchem.com]

6. nbinno.com [nbinno.com]

To cite this document: BenchChem. [Application Notes: Cresol Red for Titrations of Weak
Acids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154985#using-cresol-red-for-titrations-of-weak-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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